Cas no 112091-17-5 ((S)-6-Chloronicotine)

• Product Name: (S)-6-Chloronicotine
• CAS No: 112091-17-5
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 1064626
• Update Time: 2023-10-30

(S)-6-Chloronicotine Chemical and Physical Properties

Names and Identifiers

• (S)-6-Chloronicotine
• 6-Chloro-nicotine
• 2-chloro-5-[(2S)-1-methylpyrrolidin-2-yl]pyridine
• EN300-6478527
• (S)-2-chloro-5-(1-methylpyrrolidin-2-yl)pyridine
• 2-Chloro-5-[(2S)-1-methyl-2-pyrrolidinyl]pyridine
• SCHEMBL611690
• SVVOLGNZRGLPIU-VIFPVBQESA-N
• Pyridine, 2-chloro-5-[(2S)-1-methyl-2-pyrrolidinyl]-
• 6-Chloronicotine
• DTXSID90442718
• 112091-17-5
• YT5WAL3YF3
• F13104
• 2-Chloro-5-((S)-1-methyl-pyrrolidin-2-yl)-pyridine
• Nicotine, 6-chloro-

• Inchi： 1S/C10H13ClN2/c1-13-6-2-3-9(13)8-4-5-10(11)12-7-8/h4-5,7,9H,2-3,6H2,1H3/t9-/m0/s1
• InChI Key： SVVOLGNZRGLPIU-VIFPVBQESA-N
• SMILES： ClC1=CC=C(C=N1)[C@@H]1CCCN1C

Computed Properties

• Exact Mass: 196.07700
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13000
• LogP: 2.43960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines